Cas no 1805405-13-3 (2-Bromo-4-(difluoromethyl)-6-hydroxy-3-methylpyridine)

• Product Name: 2-Bromo-4-(difluoromethyl)-6-hydroxy-3-methylpyridine
• CAS No: 1805405-13-3
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• CID: 4800839
• Update Time: 2025-05-23

2-Bromo-4-(difluoromethyl)-6-hydroxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-6-hydroxy-3-methylpyridine

• Inchi： 1S/C7H6BrF2NO/c1-3-4(7(9)10)2-5(12)11-6(3)8/h2,7H,1H3,(H,11,12)
• InChI Key： ISDICJXNAFSVPU-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(C(F)F)=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1

Additional information on 2-Bromo-4-(difluoromethyl)-6-hydroxy-3-methylpyridine

2-Bromo-4-(difluoromethyl)-6-hydroxy-3-methylpyridine: A Comprehensive Overview

2-Bromo-4-(difluoromethyl)-6-hydroxy-3-methylpyridine, also known by its CAS number 1805405-13-3, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple functional groups, including a bromine atom, a difluoromethyl group, a hydroxyl group, and a methyl group, makes this compound highly versatile and interesting for researchers.

The structure of 2-Bromo-4-(difluoromethyl)-6-hydroxy-3-methylpyridine is characterized by its pyridine ring with substituents at positions 2, 4, 6, and 3. The bromine atom at position 2 imparts electrophilic aromatic substitution reactivity, while the difluoromethyl group at position 4 introduces electron-withdrawing effects due to the fluorine atoms. The hydroxyl group at position 6 contributes to hydrogen bonding capabilities, and the methyl group at position 3 adds steric bulk to the molecule.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that pyridine-based compounds can exhibit potent inhibitory activity against various enzymes involved in disease pathways such as cancer and neurodegenerative disorders.

In terms of synthesis, 2-Bromo-4-(difluoromethyl)-6-hydroxy-3-methylpyridine can be prepared through a multi-step process involving nucleophilic substitution, oxidation, and coupling reactions. One common approach involves the bromination of a pyridine derivative followed by selective fluorination and hydroxylation steps.

The unique combination of functional groups in this compound makes it an excellent candidate for further chemical modifications and derivatization studies. For example, researchers have explored the use of this compound as a building block for constructing more complex molecules with enhanced biological activity.

In addition to its chemical significance, 2-Bromo-4-(difluoromethyl)-6-hydroxy-3-methylpyridine has also been studied for its potential applications in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use in catalysis and sensor development.

The hydroxyl group in this compound plays a crucial role in its reactivity and solubility properties. Studies have shown that the presence of this hydroxyl group enhances the compound's ability to participate in hydrogen bonding networks, which is essential for its solubility in polar solvents.

The methyl group at position 3 contributes to the steric hindrance around the pyridine ring, which can influence both the reactivity and selectivity of this compound in various chemical reactions.

The bromine atom at position 2 is particularly reactive under certain conditions, making it a valuable site for further functionalization or substitution reactions.

In conclusion, 2-Bromo-4-(difluoromethyl)-6-hydroxy-3-methylpyridine, with its CAS number 1805405-13-3, represents an intriguing compound with diverse applications across multiple disciplines within chemistry and pharmacology.